![molecular formula C18H22N4O2 B2759892 N-benzyl-3-((6-methylpyridazin-3-yl)oxy)piperidine-1-carboxamide CAS No. 2034481-53-1](/img/structure/B2759892.png)
N-benzyl-3-((6-methylpyridazin-3-yl)oxy)piperidine-1-carboxamide
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Overview
Description
“N-benzyl-3-((6-methylpyridazin-3-yl)oxy)piperidine-1-carboxamide” is a chemical compound that has been studied for its potential applications in the field of medicine . It is a derivative of pyrazinamide, an important first-line drug used in shortening TB therapy .
Synthesis Analysis
The synthesis of this compound involves the design and creation of a series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives . These derivatives were evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra .Molecular Structure Analysis
The molecular structure of “N-benzyl-3-((6-methylpyridazin-3-yl)oxy)piperidine-1-carboxamide” is complex, with a benzyl group attached to a piperidine ring, which is further connected to a pyridazine ring via an ether linkage .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-benzyl-3-((6-methylpyridazin-3-yl)oxy)piperidine-1-carboxamide” include a molecular weight of 199.26 and a melting point range of 117-119 degrees Celsius .Scientific Research Applications
- Pyrrolopyrazine derivatives, including N-benzyl-3-((6-methylpyridazin-3-yl)oxy)piperidine-1-carboxamide, exhibit antimicrobial properties. These compounds have been investigated for their ability to inhibit bacterial and fungal growth, making them potential candidates for novel antibiotics .
- Researchers have explored pyrrolopyrazine derivatives as antiviral agents. While the exact mechanism remains unclear, these compounds may interfere with viral replication or entry. N-benzyl-3-(6-methylpyridazin-3-yl)oxypiperidine-1-carboxamide could contribute to this field by inhibiting viral infections .
- The pyrrolopyrazine scaffold often possesses antioxidant activity. Compounds like N-benzyl-3-((6-methylpyridazin-3-yl)oxy)piperidine-1-carboxamide may help protect cells from oxidative stress and contribute to overall health .
- Some pyrrolopyrazine derivatives exhibit antitumor properties. While further research is needed, N-benzyl-3-(6-methylpyridazin-3-yl)oxypiperidine-1-carboxamide could potentially play a role in cancer therapy .
- 5H-pyrrolo[2,3-b]pyrazine derivatives, a subset of pyrrolopyrazines, have shown activity in kinase inhibition. These enzymes play crucial roles in cell signaling pathways, making them attractive targets for drug development. N-benzyl-3-(6-methylpyridazin-3-yl)oxypiperidine-1-carboxamide might contribute to this area .
- Despite the importance of the pyrrolopyrazine scaffold, there is limited SAR research on it. Investigating the relationships between structural modifications and biological activities could guide the design of new lead compounds for various diseases .
Antimicrobial Activity
Antiviral Potential
Antioxidant Properties
Antitumor Effects
Kinase Inhibition
Structure-Activity Relationship (SAR) Research
Future Directions
The future directions for the research and development of “N-benzyl-3-((6-methylpyridazin-3-yl)oxy)piperidine-1-carboxamide” could involve further studies on its anti-tubercular activity, as well as its potential applications in other areas of medicine . The molecular interactions of the derivatised conjugates in docking studies reveal their suitability for further development .
Mechanism of Action
Target of Action
The primary target of N-benzyl-3-((6-methylpyridazin-3-yl)oxy)piperidine-1-carboxamide is Mycobacterium tuberculosis H37Ra . This bacterium is the causative agent of tuberculosis (TB), a major global health concern .
Mode of Action
The compound interacts with Mycobacterium tuberculosis H37Ra, inhibiting its growth and proliferation
Biochemical Pathways
The compound likely affects the biochemical pathways that are essential for the survival and replication of Mycobacterium tuberculosis H37Ra . .
Result of Action
The compound exhibits significant anti-tubercular activity against Mycobacterium tuberculosis H37Ra, with 50% inhibitory concentrations (IC50) ranging from 1.35 to 2.18 μM . It’s worth noting that the compound is non-toxic to human cells, specifically HEK-293 (human embryonic kidney) cells .
properties
IUPAC Name |
N-benzyl-3-(6-methylpyridazin-3-yl)oxypiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O2/c1-14-9-10-17(21-20-14)24-16-8-5-11-22(13-16)18(23)19-12-15-6-3-2-4-7-15/h2-4,6-7,9-10,16H,5,8,11-13H2,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSAPXSXYKQPSCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)OC2CCCN(C2)C(=O)NCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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